Cas no 1806844-86-9 (Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate
• CAS No: 1806844-86-9
• MF: C₁₀H₉BrClF₂NO₂
• MW: 328.537768125534
• CID: 4860578
• Update Time: 2025-10-31

Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9BrClF2NO2/c1-2-17-6(16)3-5-4-15-9(12)7(8(5)11)10(13)14/h4,10H,2-3H2,1H3
• InChI Key： ZCWINDCTZJRLKA-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(N=CC=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate

Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806844-86-9): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806844-86-9) is a versatile compound with significant potential in the field of pharmaceutical research and development. This compound is characterized by its unique chemical structure, which includes a pyridine ring, bromine, chlorine, and difluoromethyl groups, as well as an ester functional group. These features contribute to its diverse reactivity and utility in the synthesis of various bioactive molecules.

The synthesis of Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate has been the subject of several recent studies. One notable approach involves the sequential reactions of a substituted pyridine derivative with brominating and chlorinating agents, followed by the introduction of the difluoromethyl group and esterification. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and scalability of this process.

In terms of physical properties, Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate is a solid at room temperature with a melting point ranging from 70 to 75°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound's stability under various conditions, including temperature and pH, has been extensively studied to ensure its suitability for long-term storage and use in laboratory settings.

The biological activity of Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate has been explored in several preclinical studies. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors involved in various disease pathways. For instance, it has demonstrated significant activity against kinases, which are key targets in cancer therapy. Additionally, studies have indicated that the compound may have potential as an antiviral agent due to its ability to interfere with viral replication processes.

One of the key applications of Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate is in the development of novel pharmaceuticals. Its unique structure makes it an excellent starting material for the synthesis of drug candidates with improved pharmacological profiles. For example, researchers have used this compound as a building block to create derivatives with enhanced potency and selectivity for specific therapeutic targets. These derivatives have shown promise in preclinical models of diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate. Molecular modeling studies have provided insights into its conformational flexibility and interactions with biological targets. These computational tools have been instrumental in optimizing the design of new compounds derived from this scaffold.

In addition to its pharmaceutical applications, Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate has found use in other areas of chemical research. Its reactivity with various functional groups makes it a valuable intermediate in organic synthesis. For example, it can be used to introduce bromine, chlorine, or difluoromethyl functionalities into complex molecules, thereby expanding the scope of chemical transformations available to synthetic chemists.

The environmental impact of Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate has also been considered in recent studies. While the compound itself is not classified as hazardous under current regulations, its production and use require careful management to minimize any potential environmental risks. Green chemistry principles are increasingly being applied to optimize synthetic routes and reduce waste generation during the manufacturing process.

In conclusion, Ethyl 4-bromo-2-chloro-3-(difluoromethyl)pyridine-5-acetate (CAS No. 1806844-86-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and reactivity make it an important building block for the synthesis of bioactive molecules with diverse applications. Ongoing research continues to uncover new properties and uses for this compound, further highlighting its importance in modern chemical and pharmaceutical sciences.